![molecular formula C11H8N2O3 B1451182 6-methoxy[1]benzofuro[3,2-d]pyrimidin-4(3H)-one CAS No. 893554-94-4](/img/structure/B1451182.png)
6-methoxy[1]benzofuro[3,2-d]pyrimidin-4(3H)-one
Overview
Description
6-Methoxy1benzofuro[3,2-d]pyrimidin-4(3H)-one is a compound with the molecular formula C11H8N2O3 . It is a member of the benzofuro[3,2-d]pyrimidin-4(3H)-one family of compounds .
Synthesis Analysis
The synthesis of benzofuro[3,2-d]pyrimidin-4(3H)-ones has been reported in the literature . The carbodiimides, obtained from aza-Wittig reactions of iminophosphorane with aromatic isocyanates, reacted with secondary amines, phenols, or alcohols in the presence of catalytic amounts of K2CO3 or sodium alkoxide to give 2-substituted benzofuro[3,2-d]pyrimidin-4(3H)-ones .
Molecular Structure Analysis
In a related compound, all non-H atoms of the three fused rings of the benzofuro[3,2-d]pyrimidine system are almost coplanar . The dihedral angle between the fused ring system and the benzene ring is 1.47 (12)° .
Chemical Reactions Analysis
The chemical reactions involving benzofuro[3,2-d]pyrimidin-4(3H)-ones have been studied . The carbodiimides, obtained from aza-Wittig reactions of iminophosphorane with aromatic isocyanates, reacted with secondary amines, phenols, or alcohols in the presence of catalytic amounts of K2CO3 or sodium alkoxide to give 2-substituted benzofuro[3,2-d]pyrimidin-4(3H)-ones .
Physical And Chemical Properties Analysis
The molecular weight of 6-methoxy1benzofuro[3,2-d]pyrimidin-4(3H)-one is 216.19 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4 . The topological polar surface area is 63.8 Ų .
Scientific Research Applications
Organic Synthesis
This compound can be used in the field of organic synthesis. It can be used to construct useful benzofuro[2,3-b]quinoline and 6H-chromeno[3,4-b]quinoline frameworks . These heterocycles are not readily available from literature methods despite their biological significance .
Anti-inflammatory Activity
The compound has potential anti-inflammatory activity. Benzothiazole derivatives, which share a similar structure with the compound , have been found to possess anti-inflammatory properties .
Antimicrobial Activity
Benzothiazole derivatives have also been found to possess antimicrobial properties . Given the structural similarity, it’s possible that “6-methoxy1benzofuro[3,2-d]pyrimidin-4(3H)-one” may also have antimicrobial applications.
Antitubercular Activity
Benzothiazole derivatives have been found to possess antitubercular properties . This suggests potential for “6-methoxy1benzofuro[3,2-d]pyrimidin-4(3H)-one” in antitubercular applications.
Antitumor Activity
Benzothiazole derivatives have been found to possess antitumor properties . This suggests potential for “6-methoxy1benzofuro[3,2-d]pyrimidin-4(3H)-one” in antitumor applications.
Antimalarial Activity
Benzothiazole derivatives have been found to possess antimalarial properties . This suggests potential for “6-methoxy1benzofuro[3,2-d]pyrimidin-4(3H)-one” in antimalarial applications.
Anticonvulsant Activity
Benzothiazole derivatives have been found to possess anticonvulsant properties . This suggests potential for “6-methoxy1benzofuro[3,2-d]pyrimidin-4(3H)-one” in anticonvulsant applications.
Anthelmintic Activity
Benzothiazole derivatives have been found to possess anthelmintic properties . This suggests potential for “6-methoxy1benzofuro[3,2-d]pyrimidin-4(3H)-one” in anthelmintic applications.
Mechanism of Action
The mechanism of action of 6-methoxy1benzofuro[3,2-d]pyrimidin-4(3H)-one is not explicitly mentioned in the literature.
properties
IUPAC Name |
6-methoxy-3H-[1]benzofuro[3,2-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O3/c1-15-7-4-2-3-6-8-10(16-9(6)7)11(14)13-5-12-8/h2-5H,1H3,(H,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPRMKWDXGLPXIR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC3=C2N=CNC3=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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